7-Chloro-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-chloro-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H11Cl2N3/c1-8-7-12(16)19-14(17-8)13(9(2)18-19)10-5-3-4-6-11(10)15/h3-7H,1-2H3
• InChI Key: VWRBNIHABKVLFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)Cl)C)C3=CC=CC=C3Cl
• Molecular Formula: C14H11Cl2N3
• Molecular Weight: 292.2 g/mol

Description

Pyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids. Pyrimidines and their derivatives have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant and antimalarial etc.

Synthesis Analysis

Pyrimidines can be synthesized in a variety of ways. For example, one method involves reacting chalcone with guanidine hydrochloride. Another method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido.

Molecular Structure Analysis

The pyrimidine ring is a six-membered heterocyclic compound containing two nitrogen atoms at the 1st and 3rd positions. The structure of pyrimidines allows for a high degree of structural diversity, which is why they are broadly and economically useful as therapeutic agents.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, they can be trisubstituted by reacting with chalcone and guanidine hydrochloride. They can also undergo condensation reactions.

Physical And Chemical Properties Analysis

Pyrimidines are colorless compounds that are much weaker bases than pyridine and are soluble in water. They have a high degree of structural diversity, which contributes to their broad range of biological and pharmacological activities.

Future Directions

The development of more potent and efficacious drugs with pyrimidine scaffold is an ongoing area of research. The synthetic versatility of pyrimidines allows for the generation of structurally diverse derivatives, which could lead to the discovery of new effective drugs.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazopyridines and pyrimidines, are known to have a wide range of applications in medicinal chemistry . They are recognized as a “drug prejudice” scaffold due to their structural character .

Mode of Action

It can be inferred from related compounds that they might interact with their targets through hydrogen bonding or other types of molecular interactions .

Biochemical Pathways

Related compounds like pyrido[2,3-d]pyrimidines have been found to interact with various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Pharmacokinetics

In silico admet studies of related compounds have shown suitable pharmacokinetic properties .

Result of Action

Related compounds have shown significant cytotoxic activities against various cell lines .

Action Environment

The synthesis of related compounds often involves different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .